N-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-2-(4-ethoxyphenyl)acetamide

• IUPAC Name: N-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-2-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C21H22N2O2S/c1-4-25-17-8-6-16(7-9-17)12-20(24)23-21-22-19(13-26-21)18-10-5-14(2)11-15(18)3/h5-11,13H,4,12H2,1-3H3,(H,22,23,24)
• InChI Key: NUTVKZGKTYXYPF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)NC2=NC(=CS2)C3=C(C=C(C=C3)C)C
• Molecular Formula: C21H22N2O2S
• Molecular Weight: 366.5 g/mol

Description

“N-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-2-(4-ethoxyphenyl)acetamide” is a complex organic compound. It contains a thiazole ring, which is a type of heterocyclic compound. Thiazoles are known for their diverse biological activities and are found in many potent drugs and natural products.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the thiazole ring, along with various substituents including the 2,4-dimethylphenyl group, the 4-ethoxyphenyl group, and the acetamide group. These groups would likely have a significant impact on the compound’s physical and chemical properties.

Scientific Research Applications

Analgesic Properties

Research on capsaicinoids, compounds structurally related to the one , has shown significant analgesic properties. For example, the crystal structure of a capsaicinoid analog demonstrated potential analgesic effects, with its vanilloid, amide, and dimethylphenyl groups exhibiting unique spatial arrangements contributing to its activity (Park et al., 1995).

Antimicrobial Activities

Compounds bearing the thiazole and acetamide moieties have been investigated for their antimicrobial properties. A study on the synthesis of N-(5-aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide derivatives highlighted their preparation and potential antimicrobial activities, underscoring the relevance of such structures in developing new antimicrobial agents (Yu et al., 2014).

Anticancer Activities

Another area of research involves the synthesis of thiazol-2-yl acetamide derivatives for anticancer applications. These compounds were evaluated for their anticancer activities across a range of human tumor cell lines, with some showing promise against melanoma-type cell lines. This suggests the potential of similar compounds in cancer therapy (Duran & Demirayak, 2012).

Inhibitors of Biological Targets

Furthermore, derivatives of benzothiazole, a core structure related to the compound , have been explored as potent inhibitors of biological targets such as VEGF-A, which plays a critical role in angiogenesis. The synthesis and evaluation of these derivatives highlight the versatile applications of such compounds in the field of medicinal chemistry (Prashanth et al., 2014).